3-[2-(1-Piperazinyl)ethyl]-2-oxazolidinone

• Molecular Formula: C9H17N3O2
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 3-(2-piperazin-1-ylethyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H17N3O2/c13-9-12(7-8-14-9)6-5-11-3-1-10-2-4-11/h10H,1-8H2
• InChI Key: XMSIKZYHNRPQEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCN2CCOC2=O

Description

3-[2-(1-Piperazinyl)ethyl]-2-oxazolidinone is a useful research compound. Its molecular formula is C9H17N3O2 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

291 g of 3-[2-(4-benzyl-1-piperazinyl)-ethyl]-2 -oxazolidinone dihydrochloride in 7 litres of methanol are hydrogenated in the presence of 70 g of palladium/carbon (5%) at 50° C and 10 atmospheres of hydrogen. The mixture is filtered and concentrated under reduced pressure. The residue is treated with sodium hydroxide, extracted with chloroform, filtered through diatomaceous earth and concentrated. There is obtained 3-[2-(1-piperazinyl)-ethyl]-2-oxazolidinone as a yellow oil. The dihydrochloride of melting point 203° C (decomposition) is obtained by treatment with an excess of hydrochloric acid in methanol/ether.

Synthesis routes and methods II

Procedure details